Octanoyl carnitine hydrochloride
Octanoyl carnitine hydrochloride
Octanoyl-DL-carnitine is a medium-chain acylcarnitine. It decreases the oxidation rate of the branched-chain 2-oxo acids 3-methyl-2-butanoate and 4-methyl-2-oxopentanoate in isolated rat muscle mitochondria in the presence of carnitine, but increases it in the absence of carnitine. Octanoyl-DL-carnitine, with malate, has been used as a mitochondrial respiration substrate to measure the effect of creatine on the respiration rate of isolated rat cardiac fibers exposed to increasing concentrations of ADP.
A metabolite of Carnitine.
Carnitine facilitates the transport of acyl units across the inner mitochondrial membrane. Fatty acid esters of carnitine (acylcarnitines) have been shown to inhibit the oxidation of long chain fatty acids by interfering with the mitochondrial carnitine:acylcarnitine exchange system. (±)-Octanoylcarnitine is a carnitine ester that inhibits carnitine-acylcarnitine translocase with an IC50 value of 33 μM. Medium-chain acyl-CoA dehydrogenase deficiency, a risk factor for sudden unexpected infant death, leads to the accumulation of (±)-octanoylcarnitine in the blood. Thus, analysis of neonatal blood concentrations of (±)-octanoylcarnitine by tandem mass spectrometry has been used as part of a standard newborn screening program as a biomarker of this deficiency.
A metabolite of Carnitine.
Carnitine facilitates the transport of acyl units across the inner mitochondrial membrane. Fatty acid esters of carnitine (acylcarnitines) have been shown to inhibit the oxidation of long chain fatty acids by interfering with the mitochondrial carnitine:acylcarnitine exchange system. (±)-Octanoylcarnitine is a carnitine ester that inhibits carnitine-acylcarnitine translocase with an IC50 value of 33 μM. Medium-chain acyl-CoA dehydrogenase deficiency, a risk factor for sudden unexpected infant death, leads to the accumulation of (±)-octanoylcarnitine in the blood. Thus, analysis of neonatal blood concentrations of (±)-octanoylcarnitine by tandem mass spectrometry has been used as part of a standard newborn screening program as a biomarker of this deficiency.
Brand Name:
Vulcanchem
CAS No.:
14919-35-8
VCID:
VC20792850
InChI:
InChI=1S/C15H29NO4.ClH/c1-5-6-7-8-9-10-15(19)20-13(11-14(17)18)12-16(2,3)4;/h13H,5-12H2,1-4H3;1H
SMILES:
CCCCCCCC(=O)OC(CC(=O)O)C[N+](C)(C)C.[Cl-]
Molecular Formula:
C15H30ClNO4
Molecular Weight:
323.85 g/mol
Octanoyl carnitine hydrochloride
CAS No.: 14919-35-8
Cat. No.: VC20792850
Molecular Formula: C15H30ClNO4
Molecular Weight: 323.85 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Octanoyl-DL-carnitine is a medium-chain acylcarnitine. It decreases the oxidation rate of the branched-chain 2-oxo acids 3-methyl-2-butanoate and 4-methyl-2-oxopentanoate in isolated rat muscle mitochondria in the presence of carnitine, but increases it in the absence of carnitine. Octanoyl-DL-carnitine, with malate, has been used as a mitochondrial respiration substrate to measure the effect of creatine on the respiration rate of isolated rat cardiac fibers exposed to increasing concentrations of ADP. A metabolite of Carnitine. Carnitine facilitates the transport of acyl units across the inner mitochondrial membrane. Fatty acid esters of carnitine (acylcarnitines) have been shown to inhibit the oxidation of long chain fatty acids by interfering with the mitochondrial carnitine:acylcarnitine exchange system. (±)-Octanoylcarnitine is a carnitine ester that inhibits carnitine-acylcarnitine translocase with an IC50 value of 33 μM. Medium-chain acyl-CoA dehydrogenase deficiency, a risk factor for sudden unexpected infant death, leads to the accumulation of (±)-octanoylcarnitine in the blood. Thus, analysis of neonatal blood concentrations of (±)-octanoylcarnitine by tandem mass spectrometry has been used as part of a standard newborn screening program as a biomarker of this deficiency. |
|---|---|
| CAS No. | 14919-35-8 |
| Molecular Formula | C15H30ClNO4 |
| Molecular Weight | 323.85 g/mol |
| IUPAC Name | (3-carboxy-2-octanoyloxypropyl)-trimethylazanium;chloride |
| Standard InChI | InChI=1S/C15H29NO4.ClH/c1-5-6-7-8-9-10-15(19)20-13(11-14(17)18)12-16(2,3)4;/h13H,5-12H2,1-4H3;1H |
| Standard InChI Key | MYMFUYYXIJGKKU-UHFFFAOYSA-N |
| SMILES | CCCCCCCC(=O)OC(CC(=O)O)C[N+](C)(C)C.[Cl-] |
| Canonical SMILES | CCCCCCCC(=O)OC(CC(=O)O)C[N+](C)(C)C.[Cl-] |
| Appearance | Assay:≥98%A crystalline solid |
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